![molecular formula C16H16N2O7S B2843784 Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate CAS No. 848299-03-6](/img/structure/B2843784.png)
Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate is a chemical compound with the CAS No. 848299-03-6 . It has a molecular weight of 380.37 and a molecular formula of C16H16N2O7S .
Molecular Structure Analysis
The molecular structure of this compound includes a benzodioxin ring, a thiazolidine ring, and a nitro group . The benzodioxin ring is a type of heterocyclic compound that consists of a benzene ring fused to a dioxin ring .Physical And Chemical Properties Analysis
This compound has a molecular weight of 380.37 and a molecular formula of C16H16N2O7S . Unfortunately, specific physical properties such as boiling point and storage conditions are not provided .Scientific Research Applications
Synthesis and Chemical Properties
- Ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates have been shown to react with substituted benzaldehydes, leading to the formation of 5-arylmethylidene derivatives. These derivatives, upon treatment with specific complexes, yield various carboxylic acids ethyl esters and carbonitriles. X-ray crystallographic studies confirmed the structures of these compounds, revealing their (Z)-configuration at the arylmethylidene moiety (Tverdokhlebov et al., 2005).
Antimicrobial Applications
- A study on thiazole derivatives, including similar ethyl thiazolidin-2-ylidene acetates, demonstrated potent antimicrobial properties. These compounds showed effective activity against both Gram-positive and negative bacteria, as well as against yeasts and molds, with activity levels comparable to or better than reference drugs like Ampicillin and Ketoconazole (Haroun et al., 2016).
Synthesis Techniques
- Efficient one-pot synthesis methods have been developed for compounds like Ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates, highlighting advances in synthetic chemistry that facilitate the creation of these compounds under specific conditions (Reddy & Krupadanam, 2010).
Biochemical Applications
- Certain derivatives of 1,3-thiazolidin-2-ylidene, similar to the compound , have been synthesized and evaluated for various biochemical activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. These studies demonstrate the compound's potential in diverse therapeutic areas (Küçükgüzel et al., 2013).
Pharmacological Potential
- Various thiazolidinone derivatives, related to Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate, have shown promise in pharmacological studies. They have been investigated for properties such as aldose reductase inhibition, which is relevant in the treatment of diabetic complications (Saeed et al., 2014).
Safety and Hazards
properties
IUPAC Name |
ethyl (2E)-2-[3-[(6-nitro-4H-1,3-benzodioxin-8-yl)methyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O7S/c1-2-24-15(20)5-14-17(13(19)8-26-14)6-10-3-12(18(21)22)4-11-7-23-9-25-16(10)11/h3-5H,2,6-9H2,1H3/b14-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUEHSZNRMZSMGC-LHHJGKSTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C1N(C(=O)CS1)CC2=CC(=CC3=C2OCOC3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/1\N(C(=O)CS1)CC2=CC(=CC3=C2OCOC3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.